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Compound of Interest

Compound Name: Barium-140

Cat. No.: B1234999 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic data for Barium-140
(¹⁴⁰Ba) and its decay products, Lanthanum-140 (¹⁴⁰La) and Cerium-140 (¹⁴⁰Ce). This document

is intended to serve as a valuable resource for researchers, scientists, and professionals in

drug development by presenting detailed isotopic data, experimental protocols for separation

and analysis, and visualizations of relevant processes.

Isotopic Data Summary
The decay of Barium-140 is a key process that produces its progeny, each with distinct nuclear

properties. The following tables summarize the essential isotopic data for ¹⁴⁰Ba, ¹⁴⁰La, and

¹⁴⁰Ce.
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Property Barium-140 (¹⁴⁰Ba)
Lanthanum-140
(¹⁴⁰La)

Cerium-140 (¹⁴⁰Ce)

Atomic Number (Z) 56 57 58

Mass Number (A) 140 140 140

Neutron Number (N) 84 83 82

Isotopic Mass (u) 139.910607(9) 139.9094832(22) 139.9054387

Half-life (T½) 12.751(4) days
1.67858(21) days

(40.289 hours)[1][2]
Stable[3]

Decay Mode β⁻ (Beta minus) β⁻ (Beta minus) -

Daughter Isotope ¹⁴⁰La[4] ¹⁴⁰Ce[1] -

Decay Energy (MeV) 1.047(8) - -

Mean Electron Energy

(MeV)
0.32022[4] - -

Mean Photon Energy

(MeV)
0.18264[4] - -

Natural Abundance

(%)
Synthetic Synthetic 88.449[3]

Spin and Parity (Jπ) 0+ 3- 0+

Decay Chain of Barium-140
The decay of Barium-140 to the stable Cerium-140 is a two-step beta decay process. This

decay chain is a significant source of these isotopes, particularly in the context of nuclear

fission products.
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Barium-140 decay chain to stable Cerium-140.

Experimental Protocols
Accurate and efficient separation of Barium-140 and its progeny is crucial for various research

and application purposes. The following are detailed methodologies for key separation

experiments.

Separation of Lanthanum-140 from Barium-140 using
Cation Exchange Chromatography
This protocol describes the separation of the daughter isotope ¹⁴⁰La from its parent ¹⁴⁰Ba using

a cation exchange resin.

Materials:

Cation exchange resin (e.g., Dowex 50, AG 50W-X8)

Hydrochloric acid (HCl) solutions of various concentrations (e.g., 2M, 6M)

Chromatography column

Fraction collector

Gamma-ray spectrometer

Procedure:

Column Preparation:

Prepare a slurry of the cation exchange resin in deionized water.

Pour the slurry into the chromatography column to achieve the desired bed height.

Wash the resin bed with several column volumes of deionized water.

Equilibrate the column by passing 2M HCl through it until the effluent has the same pH as

the influent.
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Sample Loading:

Dissolve the ¹⁴⁰Ba/¹⁴⁰La sample in a small volume of 2M HCl.

Carefully load the sample onto the top of the resin bed.

Elution:

Begin elution with 2M HCl. Barium (Ba²⁺) has a lower affinity for the cation exchange resin

compared to Lanthanum (La³⁺) and will elute first.

Collect fractions of the eluate using a fraction collector.

After the ¹⁴⁰Ba has been completely eluted (as confirmed by gamma spectroscopy), switch

the eluent to 6M HCl to elute the more tightly bound ¹⁴⁰La.

Continue collecting fractions until all the ¹⁴⁰La has been eluted.

Analysis:

Analyze the collected fractions using a gamma-ray spectrometer to identify and quantify

the separated ¹⁴⁰Ba and ¹⁴⁰La.
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Workflow for cation exchange separation of Ba-140 and La-140.
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Precipitation of Barium-140 from Fission Products
This method is commonly used to separate Barium-140 from a complex mixture of fission

products, often from irradiated uranium targets. The process relies on the insolubility of barium

sulfate.

Materials:

Irradiated uranium solution (containing fission products)

Nitric acid (HNO₃)

Sulfuric acid (H₂SO₄)

Barium carrier solution (e.g., Ba(NO₃)₂)

Centrifuge and centrifuge tubes

Filter paper

Procedure:

Sample Preparation:

Take an aliquot of the irradiated uranium solution.

Acidify the solution with nitric acid to the desired concentration.

Initial Precipitation:

Add a known amount of barium carrier solution to the sample.

Slowly add sulfuric acid while stirring to precipitate barium sulfate (BaSO₄), which will co-

precipitate the ¹⁴⁰Ba.

Allow the precipitate to digest for a period to ensure complete precipitation.

Separation and Washing:
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Centrifuge the mixture to pellet the BaSO₄ precipitate.

Decant the supernatant containing other fission products.

Wash the precipitate with dilute sulfuric acid to remove any remaining soluble impurities.

Repeat the centrifugation and decantation steps.

Purification (Optional):

For higher purity, the BaSO₄ precipitate can be dissolved in an alkaline solution of EDTA

(ethylenediaminetetraacetic acid).

The barium can then be re-precipitated as barium chloride (BaCl₂) by adding concentrated

HCl, leaving many other interfering ions in solution.

Final Product:

The purified BaSO₄ or BaCl₂ precipitate is dried and weighed to determine the chemical

yield.

The radioactivity of the sample is measured using a suitable detector to quantify the

amount of ¹⁴⁰Ba.

Applications in Preclinical Research and Drug
Development
Barium-140, as a gamma-emitting radionuclide with a convenient half-life, has potential

applications in preclinical research, particularly in the development of radiopharmaceuticals

and as a tracer for bone metabolism studies.

Biodistribution Studies of Bone-Targeting Agents
Due to its chemical similarity to calcium, Barium-140 is a bone-seeking element. This property

makes it a useful tool for in vivo biodistribution studies of potential new drugs targeting bone

tissue.

Experimental Workflow:
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Radiolabeling: A candidate bone-targeting molecule is radiolabeled with ¹⁴⁰Ba.

Animal Model: A suitable animal model (e.g., mouse or rat) is chosen.

Administration: The ¹⁴⁰Ba-labeled compound is administered to the animals, typically via

intravenous injection.

Imaging/Tissue Collection: At various time points post-injection, the animals may be imaged

using a preclinical SPECT (Single Photon Emission Computed Tomography) scanner to

visualize the distribution of the radiotracer in real-time. Alternatively, animals are euthanized,

and tissues of interest (bone, muscle, liver, kidney, etc.) are collected.

Quantification: The radioactivity in the collected tissues is measured using a gamma counter.

Data Analysis: The uptake in each organ is calculated as a percentage of the injected dose

per gram of tissue (%ID/g). This data provides insights into the efficacy and off-target

accumulation of the drug candidate.
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Experimental workflow for a biodistribution study using Ba-140.

Barium-140 as a Surrogate for Radium-223
Radium-223 ([²²³Ra]RaCl₂) is an alpha-emitting radiopharmaceutical approved for the treatment

of bone metastases. Due to the challenges associated with handling and imaging alpha

emitters, gamma-emitting radionuclides with similar chemical properties, such as ¹⁴⁰Ba, can be

used as surrogates in early-stage preclinical research to study the biodistribution and targeting
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of new radium-based therapies. The similar alkaline earth chemistry suggests that ¹⁴⁰Ba will

have a comparable in vivo distribution to ²²³Ra, allowing for easier and more accessible

imaging studies.

This guide provides a foundational understanding of the isotopic properties and handling of

Barium-140 and its progeny. The detailed data and protocols are intended to facilitate further

research and development in the fields of nuclear chemistry, radiopharmacy, and medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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